Cas no 2168750-75-0 (2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid)

2-Isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid is a specialized fluorinated organic compound featuring both isothiocyanate and carboxylic acid functional groups. Its trifluoromethyl group enhances electrophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The isothiocyanate moiety allows for selective conjugation with nucleophiles, facilitating applications in bioconjugation and probe design. The methoxy group contributes to solubility and reactivity modulation. This compound is particularly useful in synthesizing bioactive derivatives or as an intermediate in the development of pharmaceuticals and advanced materials. Its multifunctional structure offers versatility for tailored modifications in synthetic organic chemistry.
2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid structure
2168750-75-0 structure
Product Name:2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid
CAS No:2168750-75-0
MF:C8H10F3NO3S
MW:257.230111598969
CID:5963023
PubChem ID:165805140
Update Time:2025-10-29

2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid
    • EN300-1459032
    • 2168750-75-0
    • Inchi: 1S/C8H10F3NO3S/c1-15-4-2-3-7(6(13)14,12-5-16)8(9,10)11/h2-4H2,1H3,(H,13,14)
    • InChI Key: LWIDQWLJUNEHKZ-UHFFFAOYSA-N
    • SMILES: S=C=NC(C(=O)O)(C(F)(F)F)CCCOC

Computed Properties

  • Exact Mass: 257.03334884g/mol
  • Monoisotopic Mass: 257.03334884g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 91Ų

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Additional information on 2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid

Research Briefing on 2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid (CAS: 2168750-75-0)

In recent years, the compound 2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid (CAS: 2168750-75-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethyl and isothiocyanate functional groups, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and targeted therapy. This briefing aims to provide a comprehensive overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid involves a multi-step process that typically starts with the introduction of the trifluoromethyl group into a pentanoic acid backbone, followed by the incorporation of the isothiocyanate moiety. Recent studies have highlighted the importance of optimizing reaction conditions to improve yield and purity, as these factors are critical for subsequent biological evaluations. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the synthesized compound.

From a biological perspective, 2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid has demonstrated notable activity as an enzyme inhibitor. Preliminary in vitro studies suggest that this compound can selectively target specific enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs. Additionally, its ability to modulate cellular signaling pathways has sparked interest in its use for cancer therapy, particularly in cases where traditional treatments have shown limited efficacy.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of this compound. Findings indicate that 2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid exhibits favorable bioavailability and stability in physiological conditions, which are essential attributes for any drug candidate. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in future research. Ongoing efforts are focused on structural modifications to enhance selectivity and reduce adverse effects.

In conclusion, 2-isothiocyanato-5-methoxy-2-(trifluoromethyl)pentanoic acid represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. While significant progress has been made in understanding its synthesis and biological activity, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties. This compound holds considerable potential for the development of novel therapeutics, and continued research in this area is expected to yield valuable insights for the chemical biology and pharmaceutical industries.

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